Cas no 104169-57-5 (6-(4-Methylpiperazin-1-yl)pyrazine-2-carbonitrile)

6-(4-Methylpiperazin-1-yl)pyrazine-2-carbonitrile is a heterocyclic compound featuring a pyrazine core substituted with a carbonitrile group and a 4-methylpiperazinyl moiety. This structure imparts versatility in pharmaceutical and agrochemical applications, serving as a key intermediate in the synthesis of biologically active molecules. Its electron-rich pyrazine ring enhances reactivity, facilitating further functionalization, while the methylpiperazine group contributes to solubility and bioavailability. The carbonitrile functionality offers a handle for additional derivatization, making it valuable in medicinal chemistry for drug discovery. High purity and stability under standard conditions ensure reliable performance in synthetic workflows. Suitable for research and industrial use, it is handled under controlled conditions due to its reactive nature.
6-(4-Methylpiperazin-1-yl)pyrazine-2-carbonitrile structure
104169-57-5 structure
Product Name:6-(4-Methylpiperazin-1-yl)pyrazine-2-carbonitrile
CAS No:104169-57-5
MF:C10H13N5
MW:203.243720769882
CID:1081330
PubChem ID:12346316
Update Time:2025-06-07

6-(4-Methylpiperazin-1-yl)pyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 6-(4-Methylpiperazin-1-yl)pyrazine-2-carbonitrile
    • 2-Cyan-6-(N-methyl-piperazino)-pyrazin
    • 4-methyl-3,4,5,6-tetrahydro-2H-[1,2']bipyrazinyl-6'-carbonitrile
    • 6-(4-METHYL-1-PIPERAZINYL)PYRAZINECARBONITRILE
    • 104169-57-5
    • DTXSID40492788
    • Inchi： 1S/C10H13N5/c1-14-2-4-15(5-3-14)10-8-12-7-9(6-11)13-10/h7-8H,2-5H2,1H3
    • InChI Key： BJRLVCBOYSSDQD-UHFFFAOYSA-N
    • SMILES： N1(C2C=NC=C(C#N)N=2)CCN(C)CC1

Computed Properties

  • Exact Mass: 205.13300
  • Monoisotopic Mass: 203.11709544g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 56Ų

Experimental Properties

  • PSA: 45.87000
  • LogP: -0.85052

6-(4-Methylpiperazin-1-yl)pyrazine-2-carbonitrile Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-(4-Methylpiperazin-1-yl)pyrazine-2-carbonitrile Pricemore >>

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